Cas no 55041-85-5 (1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone)
55041-85-5 structure
Product Name:1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone
CAS No:55041-85-5
MF:C9H11NO
MW:149.189742326736
CID:943261
PubChem ID:526559
Update Time:2025-04-19
1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone
- 1-(6,7-dihydro-5H-pyrrolizin-3-yl)ethanone
- Ethanone, 1-(2,3-dihydro-1H-pyrrolizin-5-yl)- (9CI)
- 5-Acetyl-1,2-dihydro-3H-pyrrolo<1,2-a>pyrrole
- 5-acetyl-2,3-1H-pyrrolizine
- 5-Acetyl-2,3-dihydro-1H-pyrrolizin
- 5-acetyl-2,3-dihydro-1H-pyrrolizine
- 5-acetyl-2,3-dihydro-lH-pyrrolizine
- acetylpyrrolizine,5-acetyl-2,3-1H-pyrrolizine
- 1-(2,3-dihydro-1H-pyrrolizin-5-yl)ethan-1-one
- RL6J23X93F
- DB-237447
- 55041-85-5
- SCHEMBL16991626
- Ethanone, 1-(2,3-dihydro-1H-pyrrolizin-5-yl)-
- DTXSID90335717
- 1-(2,3-dihydro-1H-pyrrolizin-5-yl)ethanone
- CHEBI:156152
- NWSCEJHRUVCUSX-UHFFFAOYSA-N
- 1-(2,3-Dihydro-1H-pyrrolizin-5-yl)ethanone, 9CI
-
- Inchi： 1S/C9H11NO/c1-7(11)9-5-4-8-3-2-6-10(8)9/h4-5H,2-3,6H2,1H3
- InChI Key： NWSCEJHRUVCUSX-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=C2CCCN21
Computed Properties
- Exact Mass: 149.08400
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 22Ų
Experimental Properties
- Melting Point: Mp 45.5 °
- PSA: 22.00000
- LogP: 1.63690
1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2,3-dihydro-1H-pyrrolizin-5-yl)-Ethanone Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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